Cas no 1803752-72-8 (Methyl 2-cyano-3-fluoro-5-methylbenzoate)

Methyl 2-cyano-3-fluoro-5-methylbenzoate is a fluorinated aromatic ester with a cyano substituent, offering versatile reactivity for synthetic applications. The presence of both electron-withdrawing (cyano and fluoro) and electron-donating (methyl) groups on the benzene ring enhances its utility in fine chemical synthesis, particularly in pharmaceutical and agrochemical intermediates. The ester functionality allows for further derivatization, while the fluorine atom improves metabolic stability in bioactive compounds. Its well-defined structure and high purity make it suitable for precision reactions, including nucleophilic substitutions and cross-coupling processes. The compound’s balanced polarity ensures good solubility in common organic solvents, facilitating handling in laboratory and industrial settings.

Methyl 2-cyano-3-fluoro-5-methylbenzoate structure

1803752-72-8 structure

Product Name:Methyl 2-cyano-3-fluoro-5-methylbenzoate

CAS No:1803752-72-8

MF:C₁₀H₈FNO₂

MW:193.174426078796

CID:4952533

Update Time:2025-06-07

Methyl 2-cyano-3-fluoro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-cyano-3-fluoro-5-methylbenzoate
- Inchi： 1S/C10H8FNO2/c1-6-3-7(10(13)14-2)8(5-12)9(11)4-6/h3-4H,1-2H3
- InChI Key： UVHQGPLAVWYTTP-UHFFFAOYSA-N
- SMILES： FC1=CC(C)=CC(C(=O)OC)=C1C#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 271
XLogP3: 2
Topological Polar Surface Area: 50.1

Methyl 2-cyano-3-fluoro-5-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015011780-250mg	Methyl 2-cyano-3-fluoro-5-methylbenzoate	1803752-72-8	97%	250mg	489.60 USD	2021-06-21
Alichem	A015011780-500mg	Methyl 2-cyano-3-fluoro-5-methylbenzoate	1803752-72-8	97%	500mg	806.85 USD	2021-06-21
Alichem	A015011780-1g	Methyl 2-cyano-3-fluoro-5-methylbenzoate	1803752-72-8	97%	1g	1,460.20 USD	2021-06-21